Pharmacuetical Impurity Standards
  • N-Acetylserotonin
    N-Acetylserotonin
    • Cat. No.:
    • B022429
    • CAS No.:
    • 1210-83-9
    • Molecular Formula:
    • C12H14N2O2
    • Molecular Weight:
    • 218.25 g/mol
    Description
    N-acetylserotonin is an N-acylserotonin resulting from the formal condensation of the primary amino group of serotonin with the carboxy group of acetic acid. It has a role as a human metabolite, a mouse metaboli...
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  • Thymine
    Thymine
    • Cat. No.:
    • B056734
    • CAS No.:
    • 123430-67-1
    • Molecular Formula:
    • C5H6N2O2
    • Molecular Weight:
    • 126.11 g/mol
    Description
    Thymine, also known as 5-methyluracil, belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is ...
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  • Oxypurinol
    Oxypurinol
    • Cat. No.:
    • B066459
    • CAS No.:
    • 184764-63-4
    • Molecular Formula:
    • C5H4N4O2
    • Molecular Weight:
    • 152.11 g/mol
    Description
    Alloxanthine is a pyrazolopyrimidine that is 4,5,6,7-tetrahydro-H-pyrazolo[3,4-d]pyrimidine substituted by oxo groups at positions 4 and 6. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a drug...
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  • Fluoroquinolonic acid
    Fluoroquinolonic acid
    • Cat. No.:
    • B193946
    • CAS No.:
    • 86393-33-1
    • Molecular Formula:
    • C13H9ClFNO3
    • Molecular Weight:
    • 281.66 g/mol
    Description
    Ciprofloxacin Impurity
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation ...
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  • L-Tyrosine
    L-Tyrosine
    • Cat. No.:
    • B559521
    • CAS No.:
    • 60-18-4
    • Molecular Formula:
    • C9H11NO3
    • Molecular Weight:
    • 181.19 g/mol
    Description
    L-tyrosine is an optically active form of tyrosine having L-configuration. It has a role as an EC 1.3.1.43 (arogenate dehydrogenase) inhibitor, a nutraceutical, a micronutrient and a fundamental metabolite. It i...
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  • Glimepiride
    Glimepiride
    • Cat. No.:
    • B1671586
    • CAS No.:
    • 93479-97-1
    • Molecular Formula:
    • C24H34N4O5S
    • Molecular Weight:
    • 490.6 g/mol
    Description
    Glimepiride is a sulfonamide, a N-acylurea and a N-sulfonylurea. It has a role as a hypoglycemic agent and an insulin secretagogue.
    GLIMEPIRIDE is a small molecule drug with a maximum clinical trial phase of ...
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  • Hesperidin
    Hesperidin
    • Cat. No.:
    • B1673128
    • CAS No.:
    • 520-26-3
    • Molecular Formula:
    • C28H34O15
    • Molecular Weight:
    • 610.6 g/mol
    Description
    Hesperidin is a disaccharide derivative that consists of hesperetin substituted by a 6-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as a mutagen....
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  • (+-)-Laudanosine
    (+-)-Laudanosine
    • Cat. No.:
    • B1681820
    • CAS No.:
    • 2688-77-9
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline is a member of isoquinolines.
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  • Estriol
    Estriol
    • Cat. No.:
    • B1683869
    • CAS No.:
    • 50-27-1
    • Molecular Formula:
    • C18H24O3
    • Molecular Weight:
    • 288.4 g/mol
    Description
    Estriol is a 3-hydroxy steroid that is estra-1,3,5(10)-trien-3-ol substituted by additional hydroxy groups at positions 16 and 17 (16alpha,17beta-stereoisomer). It has a role as an estrogen, a human metabolite, ...
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  • Doxifluridine
    Doxifluridine
    • Cat. No.:
    • B1684386
    • CAS No.:
    • 3094-09-5
    • Molecular Formula:
    • C9H11FN2O5
    • Molecular Weight:
    • 246.19 g/mol
    Description
    Doxifluridine is a pyrimidine 5'-deoxyribonucleoside that is 5-fluorouridine in which the hydroxy group at the 5' position is replaced by a hydrogen. It is an oral prodrug of the antineoplastic agent 5-fluoroura...
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